Cas no 827342-36-9 (4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione)

• Product Name: 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione
• CAS No: 827342-36-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD08132794
• CID: 988115
• PubChem ID: 16407646
• Update Time: 2025-07-22

4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione, 5,6-dihydro-4,4,6-trimethyl-
• 9,11,11-trimethyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-2,3-dione
• 4,4,6-trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione
• 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]-quinoline-1,2-dione
• MFCD08132794
• CS-0315575
• LS-05331
• DTXSID90585912
• 9,11,11-TRIMETHYL-1-AZATRICYCLO[6.3.1.0?,(1)(2)]DODECA-4(12),5,7-TRIENE-2,3-DIONE
• 827342-36-9
• AKOS016042039
• AKOS002305327
• STK263403
• 4H-?Pyrrolo[3,?2,?1-?ij]?quinoline-?1,?2-?dione, 5,?6-?dihydro-?4,?4,?6-?trimethyl-
• G68947
• 5,6-DIHYDRO-4,4,6-TRIMETHYL-4H-PYRROLO[3,2,1-IJ]QUINOLINE-1,2-DIONE
• ALBB-016910
• 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

• MDL： MFCD08132794
• Inchi： 1S/C14H15NO2/c1-8-7-14(2,3)15-11-9(8)5-4-6-10(11)12(16)13(15)17/h4-6,8H,7H2,1-3H3
• InChI Key： YKDZCUAXADGLRL-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CC=CC3=C2N1C(C)(C)CC3C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

Recent Advances in the Study of 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS: 827342-36-9)

The compound 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS: 827342-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its fused heterocyclic structure, which combines pyrroloquinoline and dione moieties, offers a promising platform for the design of inhibitors targeting various enzymes and receptors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the production of 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione. A recent study in Organic Letters (2024) reported a novel, high-yield synthetic route that significantly reduces the number of steps and improves overall efficiency. This development is particularly important for scaling up production for preclinical and clinical studies, addressing previous challenges related to low yields and complex purification processes.

From a mechanistic perspective, computational and experimental studies have shed light on the compound's interactions with biological targets. Molecular docking simulations, as described in a recent Bioorganic Chemistry publication (2024), revealed that the compound's rigid structure allows for specific interactions with the active sites of certain kinases, making it a promising candidate for the development of targeted kinase inhibitors. These findings are supported by in vitro assays showing nanomolar-range inhibition of selected kinase targets.

The potential therapeutic applications of this compound extend beyond kinase inhibition. Preliminary studies have indicated activity against bacterial pathogens, with particular efficacy against Gram-positive strains. Research published in Antimicrobial Agents and Chemotherapy (2023) reported that structural analogs of 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione disrupt bacterial cell wall synthesis through a novel mechanism, offering potential for addressing antibiotic resistance.

Looking forward, the unique properties of 4,4,6-Trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione position it as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier, as well as investigating its utility in combination therapies for cancer treatment. The compound's versatility and the recent advances in its synthesis and characterization suggest it will remain an important focus of chemical biology research in the coming years.